Cas no 125340-68-3 (4-chlorobutoxymethylbenzene)

• Product Name: 4-chlorobutoxymethylbenzene
• CAS No: 125340-68-3
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 1218076
• PubChem ID: 13521262
• Update Time: 2025-04-20

4-chlorobutoxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chlorobutoxymethylbenzene
• AGN-PC-00MWM6
• KB-189524
• CTK4B4335
• AG-D-53588
• SureCN3488296
• (2S,3S)-4-benzyloxy-2,3-epoxybutyl chloride
• Benzene, [(4-chlorobutoxy)methyl]-
• 4-BENZYLOXY-1-CHLOROBUTANE
• 1-(BENZYLOXY)-4-CHLOROBUTANE
• Benzene,[(4-chlorobutoxy)methyl]
• (2S,3S)-4-Benzyloxy-2,3-epoxy-1-chlorobutane
• 1-chloro-4-benzyloxybutane
• [(4-Chlorobutoxy)methyl]benzene
• AKOS011019638
• EN300-208647
• 125340-68-3
• VRAARYWXGUUQRR-UHFFFAOYSA-N
• DTXSID60542850
• SCHEMBL3488296

• Inchi： 1S/C11H15ClO/c12-8-4-5-9-13-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key： VRAARYWXGUUQRR-UHFFFAOYSA-N
• SMILES： ClCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.08100
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 314.2±27.0 ºC (760 Torr),
• Flash Point: 125.4±18.9 ºC,
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.22220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers